1-(methylsulfonyl)-N-[3-(1-pyrrolidinyl)butyl]-3-piperidinecarboxamide

• IUPAC Name: 1-methylsulfonyl-N-(3-pyrrolidin-1-ylbutyl)piperidine-3-carboxamide
• InChI: InChI=1S/C15H29N3O3S/c1-13(17-9-3-4-10-17)7-8-16-15(19)14-6-5-11-18(12-14)22(2,20)21/h13-14H,3-12H2,1-2H3,(H,16,19)
• InChI Key: DKJAAPJWJQXRPP-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNC(=O)C1CCCN(C1)S(=O)(=O)C)N2CCCC2
• Molecular Formula: C15H29N3O3S
• Molecular Weight: 331.5 g/mol

Description

1-(methylsulfonyl)-N-[3-(1-pyrrolidinyl)butyl]-3-piperidinecarboxamide is a useful research compound. Its molecular formula is C15H29N3O3S and its molecular weight is 331.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.19296297 g/mol and the complexity rating of the compound is 469. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Organic Synthesis

Research has explored new routes to synthesize complex molecules like piperidines, pyrrolizidines, indolizidines, and quinolizidines, employing cyclization of acetylenic sulfones with beta and gamma-chloroamines. Such methodologies enable the enantioselective synthesis of several dendrobatid alkaloids, showcasing the potential of incorporating piperidine and pyrrolidinium moieties in synthesizing biologically active compounds (Back & Nakajima, 2000).

Polymer Science

In polymer science, the polyaddition of aminoethylpiperazine to divinyl sulfone has been explored to synthesize hyperbranched polymers. These polymers exhibit solubility in water and various organic solvents, indicating their potential applications in diverse fields such as drug delivery systems and materials science (Yan & Gao, 2000).

Materials Science

In materials science, N-methyl-N-alkylpyrrolidinium nonafluoro-1-butanesulfonate salts have been synthesized and characterized for their use as ionic liquids and solid electrolytes. These compounds exhibit interesting thermophysical characteristics, such as low melting points and significant electrochemical stability, making them suitable for applications in energy storage devices (Forsyth et al., 2006).